Cas no 2172305-71-2 (5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid)

5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopentyl backbone with an N-ethyl substitution and a pentanoic acid linker, offering enhanced conformational control in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating selective deprotection under mild basic conditions. This compound is particularly valuable for introducing constrained cyclic motifs into peptide sequences, improving stability and binding affinity. Its carboxylic acid terminus allows for further functionalization or conjugation, making it a versatile intermediate in medicinal chemistry and bioconjugation research. The product is supplied in high purity to ensure reliable performance in demanding synthetic workflows.
5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid structure
2172305-71-2 structure
Product Name:5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
CAS No:2172305-71-2
MF:C28H34N2O5
MW:478.579967975616
CID:5998806
PubChem ID:165876822
Update Time:2025-10-28

5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
    • 5-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid
    • EN300-1562979
    • 2172305-71-2
    • Inchi: 1S/C28H34N2O5/c1-2-30(16-8-7-13-26(31)32)27(33)19-14-15-20(17-19)29-28(34)35-18-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-12,19-20,25H,2,7-8,13-18H2,1H3,(H,29,34)(H,31,32)
    • InChI Key: YHPWQNUJBFASCB-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CCCCC(=O)O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 95.9Ų

5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Pricemore >>

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Additional information on 5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid

Recent Advances in the Study of 5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid and Related Compound 2172305-71-2

The compound 5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This compound, along with the related molecule 2172305-71-2, has been the subject of several cutting-edge studies aimed at elucidating their biochemical properties, mechanisms of action, and potential therapeutic benefits.

Recent research has focused on the synthesis and characterization of 5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid, with particular emphasis on its role as a building block for peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in this compound makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Studies have demonstrated that this compound can be efficiently incorporated into peptide chains, enabling the development of novel peptide-based drugs with enhanced stability and bioavailability.

In parallel, investigations into the related compound 2172305-71-2 have revealed its potential as a modulator of key biological pathways. Preliminary data suggest that 2172305-71-2 may interact with specific protein targets involved in inflammatory and metabolic disorders, making it a promising candidate for further drug development. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize the molecular interactions of 2172305-71-2 with its putative targets, providing valuable insights into its mechanism of action.

One of the most significant findings in recent studies is the synergistic potential of these compounds when used in combination with other therapeutic agents. For instance, 5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid has been shown to enhance the delivery and efficacy of certain anticancer drugs by improving their solubility and tissue penetration. Similarly, 2172305-71-2 has demonstrated the ability to potentiate the effects of anti-inflammatory agents in preclinical models, suggesting its utility in combination therapies for chronic inflammatory conditions.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as pharmacokinetics, toxicity, and large-scale synthesis need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on optimizing the chemical structures of these compounds to improve their drug-like properties and reduce potential side effects. Additionally, efforts are being made to explore their applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.

In conclusion, the latest research on 5-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid and 2172305-71-2 highlights their significant potential in drug discovery and development. These compounds offer unique opportunities for the design of novel therapeutics, particularly in the areas of peptide-based drugs and targeted therapies. Continued investigation into their biological activities and optimization of their chemical properties will be crucial for advancing these compounds toward clinical applications.

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